N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-bromobenzamide
• InChI: InChI=1S/C23H18BrN3O2S2/c1-13(28)27-11-10-16-19(12-27)31-23(26-21(29)14-6-8-15(24)9-7-14)20(16)22-25-17-4-2-3-5-18(17)30-22/h2-9H,10-12H2,1H3,(H,26,29)
• InChI Key: GYMUFROVGWTWCL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C23H18BrN3O2S2
• Molecular Weight: 512.4 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many biologically active compounds, including some antitubercular compounds. It’s often used in medicinal chemistry and the development of new bioactive compounds.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques, including IR, 1H, 13C NMR, and mass spectral data.

Scientific Research Applications

Anti-Tubercular Activity

• . These compounds were synthesized and evaluated for their inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis).

Rheumatoid Arthritis and Osteoarthritis Treatment

• Although not extensively studied, benzothiazole-based compounds have shown promise in treating rheumatic diseases. .

Imidazole Containing Compounds

• .

Anti-Inflammatory Agents

• .

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiazole derivatives have been found to have potent activity against M. tuberculosis. They often work by inhibiting key enzymes in the bacteria.

Future Directions

Benzothiazole derivatives are a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. Future research will likely continue to explore the synthesis and biological activity of these compounds.